Cas no 88018-66-0 (Bicyclo[6.2.1]undecane-4,5-dione)

• Product name: Bicyclo[6.2.1]undecane-4,5-dione
• CAS No: 88018-66-0
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 648285
• PubChem ID: 13108658

Bicyclo[6.2.1]undecane-4,5-dione Chemical and Physical Properties

Names and Identifiers

• Bicyclo[6.2.1]undecane-4,5-dione
• DTXSID70518465
• 88018-66-0

• Inchi： InChI=1S/C11H16O2/c12-10-5-3-8-1-2-9(7-8)4-6-11(10)13/h8-9H,1-7H2
• InChI Key： HFUIHMVCMHAZHY-UHFFFAOYSA-N
• SMILES： C1CC2CCC(=O)C(=O)CCC1C2

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų